Cas no 273724-21-3 (Thiamine Monophosphate Dihydrate)

• Product Name: Thiamine Monophosphate Dihydrate
• CAS No: 273724-21-3
• MF: C₁₂H₂₂ClN₄O₆PS
• MW: 416.818041324615
• CID: 248057
• PubChem ID: 24900546
• Update Time: 2025-04-19

Thiamine Monophosphate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chloride, hydrate (1:1:2)
• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chloride, dihydrate (9CI)
• THIAMINE PHOSPHORIC ACID ESTER CHLORIDE DIHYDRATE
• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chlo...
• Aneurine monophosphate chloride
• Thiamine monophosphate chloride (dihydrate)
• 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)-thiazolium chloride dihydrate
• Thiamine monophosphate (chloride) (dihydrate)
• J75F6GA5EP
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)-, chloride, dihydrate
• AKOS040758630
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)-, chloride, hydrate (1:1:2)
• MFCD00150731
• Thiamine monophosphate chloride dihydrat
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl dihydrogen phosphate;chloride;dihydrate
• 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)thiazol-3-ium chloride dihydrate
• UNII-J75F6GA5EP
• 273724-21-3
• Thiamine monophosphate dihydrate
• Thiaminemonophosphatechloridedihydrate
• DTXSID501036039
• Sineurina
• THIAMINE MONOPHOSPHATE CHLORIDE*DIHYDRAT E
• Monophosphothiamine dihydrate
• Thiamine monophosphate chloride dihydrate
• FT-0701037
• J-016750
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyldihydrogenphosphate;chloride;dihydrate
• Thiamine phosphate
• MFCD00063473
• THIAMINE MONOPHOSPHATE DIHYDRATE CHLORIDE
• 532-40-1
• G12404
• 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-thiazolium Chloride Hydrate (1:1:2); Thiazolium, 3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-, chloride, dihydrate (9CI); Thiamine Monophosphate Dihydrate
• Thiamine Monophosphate Dihydrate

• MDL： MFCD00063473
• Inchi： 1S/C12H17N4O4PS.ClH.2H2O/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13;;;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19);1H;2*1H2
• InChI Key： FANVXQCOBPOPEG-UHFFFAOYSA-N
• SMILES： [Cl-].S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCOP(=O)(O)O.O.O

Computed Properties

• Exact Mass: 380.047
• Monoisotopic Mass: 380.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Merck: 13,9367

Thiamine Monophosphate Dihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines